3-phenylnaphthalene-1-carboxylic Acid

• CAS No.: 92566-45-5
• Molecular Formula: C17H12O2
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 3-phenylnaphthalene-1-carboxylic acid
• InChI: InChI=1S/C17H12O2/c18-17(19)16-11-14(12-6-2-1-3-7-12)10-13-8-4-5-9-15(13)16/h1-11H,(H,18,19)
• InChI Key: ODWRVCWITIGQHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3C(=C2)C(=O)O

Description

3-Phenylnaphthalene-1-carboxylic acid is a naphthalene derivative featuring a phenyl group at position 3 and a carboxylic acid moiety at position 1. Naphthalene-based carboxylic acids are widely studied for their roles in pharmaceuticals, materials science, and organic synthesis due to their aromatic stability and functional versatility .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include derivatives with substituent variations on the naphthalene core. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent Position/Type	Molecular Formula	Molecular Weight	Key Properties/Applications	References
2-(4-Methoxyphenyl)naphthalene-1-carboxylic acid	Position 2: 4-methoxyphenyl	C₁₈H₁₄O₃	278.30	NMR data (CDCl₃) reported; used in catalysis studies
2-(3-Methylbenzyl)naphthalene-1-carboxylic acid	Position 2: 3-methylbenzyl	C₁₉H₁₆O₂	276.33	High-yield synthesis routes explored; potential synthetic intermediate
1,2,3,4-Tetrahydronaphthalene-1-carboxylic acid	Hydrogenated naphthalene	C₁₁H₁₂O₂	184.21	Improved solubility due to reduced aromaticity; meets pharmacopeial sterility/pH standards
3-Hydroxy-N-(4-methylphenyl)naphthalene-2-carboxamide	Position 3: hydroxy; carboxamide group	C₁₉H₁₇NO₂	307.35	R&D applications; safety data available

Key Observations :

• Substituent Position : Derivatives with substituents at position 2 (e.g., 2-(4-methoxyphenyl)) exhibit distinct electronic effects compared to hypothetical 3-phenyl substitution. Position 2 substituents may enhance steric hindrance or alter π-conjugation .
• Functional Groups : Carboxylic acids (e.g., 2-(3-methylbenzyl)) are more acidic than carboxamides (e.g., 3-hydroxy-N-(4-methylphenyl)), affecting solubility and reactivity .
• Hydrogenation Effects : Hydrogenated analogues (e.g., tetrahydronaphthalene derivatives) show increased solubility and reduced melting points due to disrupted aromaticity .

Functional Group Variations

• Sulfonic Acid Derivatives : Naphthalenesulfonic acids () exhibit higher water solubility than carboxylic acids, making them preferable for industrial applications .
• Carboxamides vs. Carboxylic Acids : Carboxamides (e.g., 3-hydroxy-N-(4-methylphenyl)) offer improved bioavailability but lower thermal stability compared to carboxylic acids .